4-(4-fluorophenyl)-1-(4-methoxybenzyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(4-fluorophenyl)-1-[(4-methoxyphenyl)methyl]-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C19H20FNO/c1-22-19-8-2-15(3-9-19)14-21-12-10-17(11-13-21)16-4-6-18(20)7-5-16/h2-10H,11-14H2,1H3
• InChI Key: BJMNPUUJVSOFFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(=CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H20FNO
• Molecular Weight: 297.4 g/mol

Description

4-(4-fluorophenyl)-1-(4-methoxybenzyl)-1,2,3,6-tetrahydropyridine, commonly known as MFBF, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of tetrahydropyridine derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MFBF is not fully understood. However, studies have shown that it acts as an antioxidant and exhibits anti-inflammatory properties. It also inhibits the activity of enzymes that are involved in the production of reactive oxygen species, which can cause damage to cells.
Biochemical and Physiological Effects:
MFBF has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which can help to alleviate the symptoms of Parkinson's disease. It has also been shown to reduce the levels of amyloid beta, which is a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MFBF in lab experiments is its low toxicity. It has been shown to be relatively safe and does not exhibit any significant side effects. However, one of the limitations of using MFBF is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on MFBF. One area of research is the development of more efficient synthesis methods for MFBF. Another area of research is the investigation of its potential use in the treatment of other diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of MFBF and its potential therapeutic applications.

Synthesis Methods

The synthesis of MFBF involves the reaction of 4-fluoroacetophenone and 4-methoxybenzaldehyde in the presence of sodium borohydride and acetic acid. The resulting product is then subjected to a series of purification steps to obtain pure MFBF.

Scientific Research Applications

MFBF has been studied for its potential therapeutic applications in the treatment of various diseases. Studies have shown that MFBF exhibits neuroprotective properties and can be used to treat neurodegenerative diseases such as Parkinson's and Alzheimer's. It has also been studied for its potential use in the treatment of cancer and inflammation.